Cas no 717901-03-6 (Verbenacine)

• Product Name: Verbenacine
• CAS No: 717901-03-6
• Molecular Formula: C₂₀H₃₀O₃
• Molecular Weight: 318.4
• CID: 1080945
• PubChem ID: 124355500

Verbenacine Properties

Names and Identifiers

• Verbenacine
• 5-Bromo-N-ethyl-2-methoxybenzenesulfonamide
• CID 124355500
• Verbenacin
• (3alpha,4alpha)-3-Hydroxykaur-15-en-18-oic acid
• Kaur-15-en-18-oic acid, 3-hydroxy-, (3α,4α)- (9CI)
• AKOS040762776
• 717901-03-6

• InChIKey： FOGNCTDMGISOGO-AZFOIECZSA-N
• Inchi： 1S/C20H30O3/c1-12-10-20-9-6-14-18(2,15(20)5-4-13(12)11-20)8-7-16(21)19(14,3)17(22)23/h10,13-16,21H,4-9,11H2,1-3H3,(H,22,23)/t13-,14+,15+,16-,18-,19+,20-/m1/s1
• SMILES： O[C@@H]1CC[C@]2(C)[C@@H]([C@@]1(C(=O)O)C)CC[C@]13C=C(C)[C@H](CC[C@@H]21)C3

Computed Properties

• Exact Mass: 318.21949481g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.21949481g/mol
• Heavy Atom Count: 23
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• Boiling Point: 399.4±52.0 °C at 760 mmHg
• Melting Point: 229-230℃
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 195.4±30.7 °C
• Color/Form: Powder
• pka: 4.50±0.70(Predicted)
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids